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Compound of Interest

Compound Name: Ethyl 11-bromoundecanoate

Cat. No.: B1584341

An In-depth Technical Guide to Ethyl 11-bromoundecanoate for Researchers and Drug
Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of Ethyl 11-bromoundecanoate, a versatile
bifunctional molecule with significant applications in chemical synthesis and drug development.
We will delve into its fundamental properties, synthesis, and key applications, offering field-
proven insights and detailed protocols to support researchers and scientists.

Core Physicochemical Properties

Ethyl 11-bromoundecanoate is a long-chain fatty acid ester characterized by a terminal
bromine atom and an ethyl ester group. This unique structure makes it a valuable building
block in organic synthesis, allowing for a wide range of chemical modifications.
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Property Value Source
CAS Number 6271-23-4 [LI[21031[41[5]
Molecular Formula C13H25BrO2 [L][2]3]14116117]
Molecular Weight 293.24 g/mol [L121131161 71181
IUPAC Name ethyl 11-bromoundecanoate [11[61[8]
11-Bromoundecanoic acid
Synonyms ethyl ester, Ethyl w- [1][2]14]
bromoundecanoate
Not specified, likely a liquid or
Appearance . .
low-melting solid
Melting Point 30-31 °C (in ligroine) [2]
Boiling Point 322.5 °C at 760 mmHg [2]
Density 1.128 g/cm3 [2]

Synthesis and Purification

The synthesis of Ethyl 11-bromoundecanoate is typically achieved through the esterification

of 11-bromoundecanoic acid. This reaction is a classic example of Fischer esterification.

Experimental Protocol: Fischer Esterification of 11-
Bromoundecanoic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 11-bromoundecanoic acid (1 equivalent) with an excess of absolute ethanol

(e.g., 10-20 equivalents).

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (H2SOa) or p-toluenesulfonic acid (PTSA) (e.g., 0.05 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 4-8

hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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o Workup: After completion, cool the mixture to room temperature. Remove the excess ethanol
under reduced pressure.

o Extraction: Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl
acetate. Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to
neutralize the acid catalyst) and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (NazSOa),
filter, and concentrate the solvent using a rotary evaporator to obtain the crude Ethyl 11-
bromoundecanoate.

« Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel to yield the pure ester.

Reactants
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Caption: Synthesis workflow for Ethyl 11-bromoundecanoate via Fischer esterification.

Applications in Drug Development and Research

The bifunctional nature of Ethyl 11-bromoundecanoate makes it a highly valuable linker
molecule in the synthesis of more complex chemical entities.
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e Linker Chemistry: The terminal bromine can be readily displaced by nucleophiles (e.g.,
amines, thiols, azides) in Sn2 reactions, while the ester group can be hydrolyzed to a
carboxylic acid or undergo other transformations. This allows for the covalent attachment of

this long alkyl chain to various molecules.

e PROTACSs and Molecular Glues: In the field of targeted protein degradation, long-chain
linkers are crucial for the design of Proteolysis Targeting Chimeras (PROTACS). Ethyl 11-
bromoundecanoate can serve as a precursor for such linkers, providing the necessary
length and chemical handles to connect a target-binding ligand and an E3 ligase-binding

ligand.

o Surface Modification: The carboxylic acid derivative (obtained after hydrolysis) can be used
to modify surfaces, such as nanopatrticles or self-assembled monolayers, to introduce a

terminal bromine for further functionalization.

Final Applications
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Caption: Potential application pathways for Ethyl 11-bromoundecanoate.

Handling and Safety

As with any chemical reagent, proper handling and safety precautions are essential.
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o Safety Data Sheet (SDS): Always consult the Safety Data Sheet provided by the supplier
before handling Ethyl 11-bromoundecanoate.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

e Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any vapors. Avoid contact with skin and eyes.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

Conclusion

Ethyl 11-bromoundecanoate is a versatile and valuable chemical building block with
significant potential in various research and development areas, particularly in the synthesis of
complex molecules for drug discovery. Its well-defined physicochemical properties and
predictable reactivity make it a reliable component in multi-step synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 11-bromoundecanoate CAS number and
molecular weight.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584341#ethyl-11-bromoundecanoate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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